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Compound of Interest

Compound Name: Citronellyl isobutyrate

Cat. No.: B1585542 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides crucial safety protocols and

logistical plans for the use of Citronellyl isobutyrate, a common fragrance and flavoring

ingredient. Adherence to these guidelines is essential for maintaining a safe laboratory

environment.

Chemical Identifier and Properties

Property Value

CAS Number 97-89-2

Molecular Formula C14H26O2

Appearance Colorless to pale yellow liquid[1]

Odor Fruity, floral, citrus[1]

Boiling Point 276 °C[1]

Flash Point 108 °C (Combustible Liquid)[1]

Hazard Identification and GHS Classification

Citronellyl isobutyrate is classified as causing skin irritation (Category 2) and eye irritation

(Category 2A)[1]. The signal word for this chemical is "Warning"[1]. However, it's noteworthy
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that a large number of reports indicate that this chemical does not meet the criteria for GHS

hazard classification[2][3][4][5][6].

Personal Protective Equipment (PPE)
To ensure safety and minimize exposure, the following personal protective equipment is

mandatory when handling Citronellyl isobutyrate:

Eye Protection: Safety goggles or a face shield should be worn to protect against splashes[1]

[7].

Hand Protection: Chemical-resistant gloves are required. While specific permeation data for

Citronellyl isobutyrate is not readily available, nitrile gloves are generally recommended for

work with esters and provide good splash protection. For prolonged or immersive contact, it

is advisable to consult the glove manufacturer's resistance guide. Always inspect gloves for

signs of degradation before use and replace them immediately if contamination occurs[1][8]

[9].

Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn

to prevent skin contact[7][10]. For tasks with a higher risk of splashing, additional protective

clothing may be necessary.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood, is

crucial to avoid inhalation of vapors[1][7][11]. If ventilation is inadequate, a respirator may be

required[1].

Operational and Handling Plan
Storage:

Store in a cool, dry, well-ventilated area away from heat, open flames, and strong oxidizing

agents[1].

Keep containers tightly closed when not in use[1].

Flammable liquid storage cabinets are recommended[7][10].

Handling:
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Avoid contact with skin and eyes[1].

Do not inhale vapors[1].

As a combustible liquid, it should not be heated with an open flame. Use heating mantles,

water baths, or other controlled heating sources[1][11].

Ground and bond containers when transferring large volumes to prevent static discharge[7]

[11].

First Aid Measures:

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention[1].

After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Remove contaminated clothing and wash it before reuse[1].

After inhalation: Move the person to fresh air and keep them comfortable for breathing. If

respiratory symptoms develop, seek medical attention[1].

After ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical advice if feeling

unwell[1].

Disposal Plan
Contaminated materials and waste containing Citronellyl isobutyrate must be disposed of in

accordance with local, state, and federal regulations.

Laboratory-Scale Disposal:

Waste Collection: Collect waste Citronellyl isobutyrate and any contaminated materials

(e.g., gloves, absorbent pads) in a designated, properly labeled, and sealed container. Do

not mix with incompatible wastes[12][13].

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Citronellyl isobutyrate"[12].
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Storage of Waste: Store the sealed waste container in a designated hazardous waste

accumulation area, away from general laboratory traffic and ignition sources.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal

company[12]. Do not dispose of Citronellyl isobutyrate down the drain or in the regular

trash[14][15].

Spill Response:

In case of a small spill, absorb the liquid with an inert material such as sand, earth, or

vermiculite[1].

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste[1].

Ensure the area is well-ventilated during cleanup.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.
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Safe Handling Workflow for Citronellyl Isobutyrate
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Caption: A logical workflow for the safe handling of Citronellyl isobutyrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585542?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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